Cas no 1329359-92-3 ((3-Bromo-4-chlorophenyl)(4-methylpiperidin-1-yl)methanone)

• Product Name: (3-Bromo-4-chlorophenyl)(4-methylpiperidin-1-yl)methanone
• CAS No: 1329359-92-3
• MF: C₁₃H₁₅BrClNO
• MW: 316.62130188942
• CID: 6792913
• PubChem ID: 110407355
• Update Time: 2025-05-23

(3-Bromo-4-chlorophenyl)(4-methylpiperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 1329359-92-3
• MFCD34864550
• (3-Bromo-4-chlorophenyl)(4-methylpiperidin-1-yl)methanone
• AKOS029614760

• Inchi： 1S/C13H15BrClNO/c1-9-4-6-16(7-5-9)13(17)10-2-3-12(15)11(14)8-10/h2-3,8-9H,4-7H2,1H3
• InChI Key： XMYWIRJJDCGSPE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(N1CCC(C)CC1)=O)Cl

Computed Properties

• Exact Mass: 315.00255g/mol
• Monoisotopic Mass: 315.00255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.3Ų

Additional information on (3-Bromo-4-chlorophenyl)(4-methylpiperidin-1-yl)methanone

(3-Bromo-4-chlorophenyl)(4-methylpiperidin-1-yl)methanone

The compound with CAS No. 1329359-92-3, commonly referred to as (3-Bromo-4-chlorophenyl)(4-methylpiperidin-1-yl)methanone, is a highly specialized organic molecule with significant applications in various scientific and industrial fields. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a methyl-substituted piperidine moiety, linked through a methanone group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable component in research and development.

Recent advancements in synthetic chemistry have led to the exploration of (3-Bromo-4-chlorophenyl)(4-methylpiperidin-1-yl)methanone as a versatile building block in the synthesis of complex molecules. Its bromine and chlorine substituents on the aromatic ring provide opportunities for further functionalization, enabling the creation of derivatives with enhanced biological activity or improved physical properties. For instance, studies have shown that this compound can serve as an intermediate in the synthesis of novel pharmaceutical agents, particularly in the development of kinase inhibitors and other bioactive molecules.

The methanone group in this compound plays a crucial role in its reactivity and compatibility with various chemical transformations. It acts as an electrophilic site, facilitating reactions such as nucleophilic additions and condensations. This makes it an ideal candidate for use in peptide bond formation or other amide-related reactions, which are fundamental in drug discovery and organic synthesis.

In terms of its physical properties, (3-Bromo-4-chlorophenyl)(4-methylpiperidin-1-yl)methanone exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it suitable for use in solution-based chemical reactions. The presence of the methyl group on the piperidine ring also contributes to its lipophilicity, which is advantageous in certain pharmaceutical applications where membrane permeability is desired.

Recent research has highlighted the potential of this compound in the field of materials science. By incorporating (3-Bromo-4-chlorophenyl)(4-methylpiperidin-1-yl)methanone into polymer systems, scientists have been able to develop materials with enhanced thermal stability and mechanical properties. The bromine and chlorine substituents on the aromatic ring act as effective cross-linking agents, improving the overall durability of the resulting polymers.

Furthermore, this compound has found applications in environmental chemistry, particularly in the development of sensors for detecting hazardous gases such as ammonia and hydrogen sulfide. The unique electronic properties of the methanone group enable it to interact with these gases, leading to measurable changes in electrical conductivity that can be used for detection purposes.

In conclusion, (3-Bromo-4-chlorophenyl)(4-methylpiperidin-1-yl)methanone is a multifaceted compound with a wide range of applications across various scientific disciplines. Its distinctive structure and chemical properties make it an invaluable tool in research and development, particularly in areas such as drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.